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Compound Name: Dibenzo-18-crown-6

Cat. No.: B077160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The selective extraction of cesium ions (Cs⁺) from aqueous solutions is a critical process in

various fields, including nuclear waste management, environmental remediation, and the

production of high-purity cesium compounds for medical and industrial applications. Dibenzo-
18-crown-6 (DB18C6) is a macrocyclic polyether that exhibits a high affinity for the cesium

cation due to the compatibility of the ion's size with the crown ether's cavity. This document

provides detailed application notes and protocols for the solvent extraction of cesium using

Dibenzo-18-crown-6. The procedure involves the transfer of cesium ions from an aqueous

phase to an immiscible organic phase containing the crown ether.

The selectivity of Dibenzo-18-crown-6 for cesium arises from the formation of a stable host-

guest complex. The oxygen atoms of the crown ether's ring coordinate with the cesium ion,

encapsulating it within the cavity. This complex is then soluble in the organic solvent, facilitating

the extraction. The efficiency of this process is influenced by several factors, including the

choice of organic solvent, the concentration of the crown ether, the pH of the aqueous phase,

and the presence of other ions.

Experimental Protocols
This section outlines a general procedure for the solvent extraction of cesium using Dibenzo-
18-crown-6. The protocol is adaptable based on the specific experimental requirements and
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the analytical techniques available for cesium determination.

Materials and Reagents
Dibenzo-18-crown-6 (DB18C6)

Organic solvent (e.g., nitrobenzene, chloroform, 1,2-dichloroethane, or n-octanol)

Cesium salt solution (e.g., CsCl or CsNO₃) of known concentration

Nitric acid (HNO₃) or other acids for pH adjustment

Deionized water

Separatory funnels or centrifuge tubes

Mechanical shaker or vortex mixer

pH meter

Analytical instrument for cesium quantification (e.g., Atomic Absorption Spectrometer (AAS),

Inductively Coupled Plasma Mass Spectrometer (ICP-MS), or a gamma spectrometer for

¹³⁷Cs)

Procedure
Preparation of the Organic Phase:

Dissolve a precise amount of Dibenzo-18-crown-6 in the chosen organic solvent to

achieve the desired concentration (e.g., 0.01 M to 0.1 M). For instance, to prepare a 0.05

M solution, dissolve 1.802 g of DB18C6 (molar mass: 360.40 g/mol ) in 100 mL of the

organic solvent.

Preparation of the Aqueous Phase:

Prepare an aqueous solution of a cesium salt with a known concentration.

Adjust the pH of the aqueous solution to the desired value using nitric acid. The optimal

pH can vary depending on the specific system, but extractions are often performed in
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acidic conditions.

Solvent Extraction:

In a separatory funnel or a suitable vial, mix equal volumes of the prepared organic and

aqueous phases (e.g., 10 mL of each).

Agitate the mixture vigorously for a sufficient time to ensure the establishment of extraction

equilibrium. A shaking time of 30 to 60 minutes is typically adequate.

Allow the two phases to separate completely. If an emulsion forms, centrifugation can be

employed to facilitate phase separation.

Sample Analysis:

Carefully separate the aqueous and organic phases.

Determine the concentration of cesium remaining in the aqueous phase using a suitable

analytical technique.

The concentration of cesium in the organic phase can be determined by a mass balance

calculation or by back-extraction into a fresh aqueous phase followed by analysis.

Data Calculation:

Distribution Ratio (D): The efficiency of the extraction is quantified by the distribution ratio,

which is the ratio of the total concentration of cesium in the organic phase to its total

concentration in the aqueous phase at equilibrium. D = [Cs]org / [Cs]aq

Extraction Percentage (%E): The percentage of cesium extracted into the organic phase

can be calculated as follows: %E = (D / (D + Vaq/Vorg)) * 100 Where Vaq and Vorg are the

volumes of the aqueous and organic phases, respectively.

Quantitative Data Summary
The following table summarizes quantitative data on the extraction of cesium using Dibenzo-
18-crown-6 and its derivatives under various experimental conditions. The distribution ratio (D)

is a key parameter indicating the extraction efficiency.
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Crown
Ether

Organic
Solvent

Aqueous
Phase

Dibenzo-18-
crown-6
Concentrati
on (M)

Distribution
Ratio (DCs)

Reference

Di-t-butyl-

dibenzo-18-

crown-6

Ketones and

Alcohols

High-level

radioactive

waste

simulant

Not specified Close to 10 [1]

Di-tert-butyl-

dibenzo-18-

crown-6

Chloroform 0.01 M HNO₃ Not specified

Significantly

higher than in

2.21 M HNO₃

[2]

Di-t-butyl-

dibenzo-18-

crown-6

Fluorinated

diluents

Nitric acid

media
Not specified

High

efficiency

reported

[3]

Visualizations
Cesium Extraction Workflow
The following diagram illustrates the general workflow for the solvent extraction of cesium using

Dibenzo-18-crown-6.
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Caption: Workflow for Cesium Solvent Extraction.

Cesium-Dibenzo-18-crown-6 Complexation
This diagram illustrates the fundamental principle of cesium extraction, which is the formation

of a complex between the cesium ion and the Dibenzo-18-crown-6 molecule.
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Caption: Cesium-DB18C6 Complexation Equilibrium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Cesium Extraction
Using Dibenzo-18-crown-6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077160#procedure-for-cesium-extraction-using-
dibenzo-18-crown-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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